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Compound of Interest

Compound Name: SEA0400

Cat. No.: B1680941 Get Quote

Technical Support Center: SEA0400
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SEA0400.

Frequently Asked Questions (FAQs)
Q1: What is SEA0400 and what is its primary mechanism of action?

SEA0400 is a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX).[1][2] The NCX

is a membrane protein crucial for maintaining calcium homeostasis in various cell types,

particularly in excitable tissues like cardiac myocytes and neurons. It operates in two modes: a

forward mode that expels Ca2+ from the cell and a reverse mode that allows Ca2+ to enter.

SEA0400 primarily inhibits the NCX, leading to a modulation of intracellular calcium levels.[3]

Q2: What is the solubility of SEA0400 in DMSO?

The solubility of SEA0400 in DMSO has been reported at various concentrations. Some

sources indicate a solubility of 74 mg/mL (199.25 mM), while others state it is ≥18.57 mg/mL.[4]

[5] It is important to note that the solubility can be affected by the quality of the DMSO used.

Q3: How should SEA0400 stock solutions in DMSO be stored?

For optimal stability, it is recommended to aliquot SEA0400 stock solutions in DMSO and store

them under the following conditions:
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-20°C: for up to 1 month.[4]

-80°C: for up to 1 year.[4]

To maintain the integrity of the compound, it is crucial to avoid repeated freeze-thaw cycles.[4]

Q4: Are there any known off-target effects of SEA0400?

While SEA0400 is considered a selective inhibitor of NCX, some off-target effects have been

reported, particularly at higher concentrations. Notably, at concentrations around 1 µM,

SEA0400 may also inhibit L-type Ca2+ channels by about 20%.[3][6] At a concentration of 10

μM, it can partially inhibit the L-type Ca2+ current.[7] Therefore, it is crucial to use the lowest

effective concentration to minimize potential off-target effects and to include appropriate

controls in your experiments.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments involving SEA0400.
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Issue Probable Cause(s) Recommended Solution(s)

Difficulty dissolving SEA0400

in DMSO or observing

precipitation.

1. Hygroscopic DMSO: DMSO

readily absorbs moisture from

the air, which can significantly

reduce the solubility of

SEA0400.[4] 2. Low-quality

DMSO: Impurities in the

DMSO can affect solubility. 3.

Incorrect storage of SEA0400

powder: Exposure of the

powder to moisture can impact

its solubility.

1. Use fresh, anhydrous, high-

purity DMSO for preparing

stock solutions.[4] 2. Store

SEA0400 powder in a

desiccator at -20°C as

recommended.[5] 3. If

precipitation is observed in a

stock solution after storage,

gently warm the vial and vortex

to redissolve the compound

before use.

Inconsistent or unexpected

experimental results.

1. Degradation of SEA0400:

Improper storage or multiple

freeze-thaw cycles of the stock

solution can lead to

degradation. 2. Off-target

effects: The concentration of

SEA0400 used may be too

high, leading to inhibition of

other ion channels.[3][6][7] 3.

Cellular context: The effect of

SEA0400 can be dependent

on the expression level of NCX

in the specific cell type being

studied.[8]

1. Prepare fresh aliquots of the

SEA0400 stock solution to

avoid repeated freeze-thaw

cycles.[4] 2. Perform a dose-

response experiment to

determine the optimal

concentration for your specific

cell type and assay. 3. Include

appropriate positive and

negative controls in your

experiment. 4. Consider the

expression level of NCX in

your experimental model, as

this can influence the observed

effects of SEA0400.[8]

Observed effects are smaller

than expected.

1. Suboptimal concentration:

The concentration of SEA0400

may be too low to effectively

inhibit NCX in your system. 2.

Incorrect preparation of

working solution: Dilution

errors can lead to a lower final

concentration.

1. Consult the literature for

effective concentrations in

similar experimental models.

IC50 values for NCX inhibition

are in the nanomolar range.[1]

2. Carefully verify all dilution

calculations and ensure

accurate pipetting.
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Quantitative Data Summary
Parameter Value Cell/Tissue Type Reference

Solubility in DMSO
74 mg/mL (199.25

mM)
- [4]

Solubility in DMSO ≥18.57 mg/mL - [5]

IC50 (NCX in cultured

neurons)
33 nM Cultured neurons [1]

IC50 (NCX in cultured

astrocytes)
5.0 nM Cultured astrocytes [1]

IC50 (NCX in cultured

microglia)
8.3 nM Cultured microglia [1]

EC50 (Cardiac NCX

current - inward)
40 nM

Guinea-pig ventricular

myocytes
[7]

EC50 (Cardiac NCX

current - outward)
32 nM

Guinea-pig ventricular

myocytes
[7]

Experimental Protocols
Protocol 1: Preparation of SEA0400 Stock Solution
Objective: To prepare a concentrated stock solution of SEA0400 in DMSO for use in cell-based

assays.

Materials:

SEA0400 powder

Anhydrous, sterile-filtered DMSO

Procedure:

Allow the SEA0400 vial to equilibrate to room temperature before opening to prevent

condensation.
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Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO.

Add the calculated volume of anhydrous DMSO to the vial of SEA0400 powder.

Vortex the vial until the powder is completely dissolved. Gentle warming may be applied if

necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[4]

Protocol 2: Assessment of NCX Inhibition using a
Fluorescent Ca2+ Indicator
Objective: To measure the effect of SEA0400 on intracellular calcium dynamics by monitoring

changes in fluorescence of a Ca2+ indicator dye.

Materials:

Cells of interest cultured on a suitable plate

Fura-2 AM or other suitable Ca2+ indicator dye

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other appropriate buffer

SEA0400 stock solution

Fluorescence microplate reader or microscope

Procedure:

Dye Loading:
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Prepare a loading buffer containing the Ca2+ indicator (e.g., 2-5 µM Fura-2 AM) and a

small amount of Pluronic F-127 in HBSS.

Wash the cells with HBSS and then incubate them with the loading buffer at 37°C for 30-

60 minutes.

After incubation, wash the cells twice with HBSS to remove extracellular dye.

Baseline Measurement:

Add fresh HBSS to the cells.

Measure the baseline fluorescence for a few minutes to establish a stable signal.

Application of SEA0400:

Add the desired concentration of SEA0400 to the cells.

Continue to record the fluorescence to observe changes in intracellular Ca2+ levels.

Data Analysis:

Analyze the fluorescence data to determine the effect of SEA0400 on intracellular Ca2+

dynamics.

Visualizations
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Caption: Signaling pathway of SEA0400 action on the Na+/Ca2+ exchanger (NCX) and

downstream targets.
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Caption: Experimental workflow for assessing the effect of SEA0400 on intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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